3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole

• IUPAC Name: 3-[3-(4-fluorophenyl)oxolan-3-yl]-5-(1H-indazol-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C19H15FN4O2/c20-13-7-5-12(6-8-13)19(9-10-25-11-19)18-21-17(26-24-18)16-14-3-1-2-4-15(14)22-23-16/h1-8H,9-11H2,(H,22,23)
• InChI Key: HACLVYDTAIXTJG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C2=CC=C(C=C2)F)C3=NOC(=N3)C4=NNC5=CC=CC=C54
• Molecular Formula: C19H15FN4O2
• Molecular Weight: 350.3 g/mol

Description

3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole is a novel compound that has gained significant attention in the scientific community due to its potential use in various biomedical applications. This compound exhibits unique properties that make it a promising candidate for drug development and research.

Mechanism of Action

The mechanism of action of 3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in cancer growth, inflammation, and neurodegeneration. This compound has been shown to inhibit the NF-κB pathway, which plays a crucial role in the regulation of inflammation and cancer growth. Additionally, it has been found to activate the AMPK pathway, which is involved in the regulation of energy metabolism and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, it has anti-inflammatory properties that make it a potential candidate for the treatment of inflammatory diseases. Furthermore, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole is its potential use in various biomedical applications. This compound exhibits unique properties that make it a promising candidate for drug development and research. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research and development of 3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole. One potential direction is the optimization of the synthesis method to improve the yield and scalability of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Furthermore, the development of novel formulations and delivery methods may improve the efficacy and bioavailability of this compound. Finally, the evaluation of the safety and toxicity of this compound is necessary to ensure its potential use in clinical applications.

Synthesis Methods

The synthesis of 3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole involves a multistep process. The first step involves the preparation of 4-fluorobenzoyl chloride, which is then reacted with tetrahydrofuran to yield 4-fluorophenyltetrahydrofuran. The second step involves the reaction of 4-fluorophenyltetrahydrofuran with hydrazine hydrate and phosphorus oxychloride to produce 3-(4-fluorophenyl)tetrahydro-3-furanyl-1,2,4-oxadiazole. The final step involves the reaction of 3-(4-fluorophenyl)tetrahydro-3-furanyl-1,2,4-oxadiazole with indazole to yield this compound.

Scientific Research Applications

3-{3-[3-(4-fluorophenyl)tetrahydro-3-furanyl]-1,2,4-oxadiazol-5-yl}-1H-indazole has been extensively studied for its potential use in various biomedical applications. This compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has anti-inflammatory properties that make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Furthermore, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.